Cas no 1785628-56-9 (Cyclopropanol, 1-[2-(dimethylamino)ethyl]-)

• Product Name: Cyclopropanol, 1-[2-(dimethylamino)ethyl]-
• CAS No: 1785628-56-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6442369
• PubChem ID: 84648059
• Update Time: 2025-06-08

Cyclopropanol, 1-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-[2-(dimethylamino)ethyl]-

• Inchi： 1S/C7H15NO/c1-8(2)6-5-7(9)3-4-7/h9H,3-6H2,1-2H3
• InChI Key： VRDYLEBYBMLENE-UHFFFAOYSA-N
• SMILES： C1(CCN(C)C)(O)CC1

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 171.3±13.0 °C(Predicted)
• pka: 15.16±0.20(Predicted)

Additional information on Cyclopropanol, 1-[2-(dimethylamino)ethyl]-

Recent Advances in the Study of Cyclopropanol, 1-[2-(dimethylamino)ethyl]- (CAS: 1785628-56-9): A Comprehensive Research Brief

Cyclopropanol, 1-[2-(dimethylamino)ethyl]-, with the CAS number 1785628-56-9, has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropanol ring and dimethylaminoethyl side chain, exhibits promising pharmacological properties, particularly in the modulation of enzyme activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, making it a focal point for researchers aiming to develop novel bioactive molecules.

The synthesis of Cyclopropanol, 1-[2-(dimethylamino)ethyl]- has been refined through innovative methodologies, including asymmetric catalysis and green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, stereoselective synthesis route, which significantly improved the scalability and purity of the compound. This advancement is critical for its further application in preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). Specifically, Cyclopropanol, 1-[2-(dimethylamino)ethyl]- has shown selective binding affinity for certain subtypes of adrenergic receptors, which are implicated in cardiovascular and neurological disorders. A 2024 study in ACS Chemical Biology reported that the compound exhibits nanomolar potency in vitro, with minimal off-target effects, suggesting its suitability for further development as a therapeutic agent.

Moreover, computational modeling and molecular dynamics simulations have provided insights into the compound's mechanism of action. These studies reveal that the cyclopropanol ring and the dimethylaminoethyl moiety play crucial roles in stabilizing ligand-receptor interactions, thereby enhancing binding affinity and selectivity. Such findings are invaluable for the rational design of derivatives with improved pharmacokinetic and pharmacodynamic profiles.

Despite these promising developments, challenges remain in the clinical translation of Cyclopropanol, 1-[2-(dimethylamino)ethyl]-. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the compound's scaffold to mitigate these limitations, with some derivatives showing enhanced metabolic stability in preclinical models.

In conclusion, Cyclopropanol, 1-[2-(dimethylamino)ethyl]- (CAS: 1785628-56-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts, particularly in optimizing its pharmacological properties and exploring its therapeutic potential, are expected to yield significant advancements in the coming years.